Cas no 859850-90-1 (3-((4-Methylpiperazin-1-yl)methyl)benzonitrile)
859850-90-1 structure
Product Name:3-((4-Methylpiperazin-1-yl)methyl)benzonitrile
CAS No:859850-90-1
MF:C13H17N3
MW:215.294182538986
MDL:MFCD07772861
CID:718082
PubChem ID:7164647
Update Time:2024-10-26
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-[(4-methyl-1-piperazinyl)methyl]-
- 3-((4-Methylpiperazin-1-yl)methyl)benzonitrile
- 3-[(4-METHYLPIPERAZIN-1-YL)METHYL]BENZONITRILE
- NNYDAONDPGWBRI-UHFFFAOYSA-N
- SBB095142
- AK154834
- ST2404675
- 3-(4-methyl-piperazin-1-ylmethyl)-benzonitrile
- 3-(4-methyl-piperazin-1-yl-methyl)-benzonitrile
- 3-[(4-methylpiperazinyl)methyl]benzenecarbonitrile
- 859850-90-1
- DTXSID10428216
- CS-0151069
- MFCD07772861
- EN300-1196689
- DB-076521
- DS-3162
- C76780
- AKOS000188247
- SCHEMBL1482500
-
- MDL： MFCD07772861
- Inchi： 1S/C13H17N3/c1-15-5-7-16(8-6-15)11-13-4-2-3-12(9-13)10-14/h2-4,9H,5-8,11H2,1H3
- InChI Key： NNYDAONDPGWBRI-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=CC(CN2CCN(C)CC2)=C1
Computed Properties
- Exact Mass: 215.14200
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.3
- XLogP3: 1.3
Experimental Properties
- Color/Form: No data available
- Density: 1.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 334.2±27.0 °C at 760 mmHg
- Flash Point: 139.4±13.0 °C
- Refractive Index: 1.587
- PSA: 30.27000
- LogP: 1.18148
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Store at 4°C,-4At ℃Store…Better
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M321285-50mg |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
859850-90-1 | 50mg |
$75.00 | 2023-05-17 | ||
| TRC | M321285-100mg |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
859850-90-1 | 100mg |
$110.00 | 2023-05-17 | ||
| TRC | M321285-250mg |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
859850-90-1 | 250mg |
$178.00 | 2023-05-17 | ||
| TRC | M321285-500mg |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
859850-90-1 | 500mg |
$316.00 | 2023-05-17 | ||
| TRC | M321285-1g |
3-\u200b((4-\u200bMethylpiperazin-\u200b1-\u200byl)\u200bmethyl)\u200bbenzonitrile |
859850-90-1 | 1g |
$ 455.00 | 2022-06-04 | ||
| Chemenu | CM153868-1g |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
859850-90-1 | 95% | 1g |
$122 | 2021-08-05 | |
| Chemenu | CM153868-5g |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
859850-90-1 | 95% | 5g |
$449 | 2021-08-05 | |
| Chemenu | CM153868-10g |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
859850-90-1 | 95% | 10g |
$823 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M841788-250mg |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile |
859850-90-1 | 95% | 250mg |
￥211.50 | 2022-09-01 | |
| Apollo Scientific | OR111034-1g |
3-[(4-Methylpiperazin-1-yl)methyl]benzonitrile |
859850-90-1 | 95% | 1g |
£49.00 | 2023-09-02 |
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
859850-90-1 (3-((4-Methylpiperazin-1-yl)methyl)benzonitrile) Related Products
- 203047-38-5(1-(3-CYANOBENZYL)PIPERAZINE)
- 89292-70-6(1-(4-Cyanobenzyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
